Cas no 492426-32-1 (1-(2-chlorobenzyl)-1h-pyrazol-3-amine)
1-(2-Chlorobenzyl)-1H-pyrazol-3-amine is a versatile heterocyclic compound featuring a chlorobenzyl-substituted pyrazole core with an amine functional group. This structure imparts significant potential in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The chlorobenzyl moiety enhances lipophilicity, potentially improving membrane permeability, while the pyrazole-amine framework offers sites for further derivatization. Its well-defined reactivity profile makes it suitable for constructing complex molecular architectures. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers value it for its utility in medicinal chemistry, where it may contribute to the development of novel therapeutic agents or crop protection chemicals.
492426-32-1 structure
Product Name:1-(2-chlorobenzyl)-1h-pyrazol-3-amine
CAS No:492426-32-1
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD02056496
CID:1518697
PubChem ID:599015
Update Time:2025-10-10
1-(2-chlorobenzyl)-1h-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chlorobenzyl)-1H-pyrazol-3-amine
- 1-(2-CHLORO-BENZYL)-1 H -PYRAZOL-3-YLAMINE
- MFCD02056496
- JCONEINCKQOFEC-UHFFFAOYSA-N
- STK348782
- Pyrazol-3-amine, 1-(2-chlorobenzyl)-
- 492426-32-1
- 1-(2-Chloro-benzyl)-1H-pyrazol-3-ylamine
- 1-(2-Chlorobenzyl)-1H-pyrazol-3-amine #
- EN300-227875
- AK-968/41018338
- Oprea1_337306
- 1-[(2-chlorophenyl)methyl]-1h-pyrazol-3-amine
- 1-[(2-chlorophenyl)methyl]pyrazol-3-amine
- 1-(2-chlorobenzyl)-1H-pyrazol-3-ylamine
- AKOS000304526
- BBL029553
- VS-09294
- 1-(2-chlorobenzyl)-1h-pyrazol-3-amine
-
- MDL: MFCD02056496
- Inchi: 1S/C10H10ClN3/c11-9-4-2-1-3-8(9)7-14-6-5-10(12)13-14/h1-6H,7H2,(H2,12,13)
- InChI Key: JCONEINCKQOFEC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN1C=CC(N)=N1
Computed Properties
- Exact Mass: 207.0563250g/mol
- Monoisotopic Mass: 207.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.8Ų
1-(2-chlorobenzyl)-1h-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 030561-1g |
1-(2-Chloro-benzyl)-1 H -pyrazol-3-ylamine |
492426-32-1 | 95% | 1g |
£127.00 | 2022-03-01 | |
| Fluorochem | 030561-2g |
1-(2-Chloro-benzyl)-1 H -pyrazol-3-ylamine |
492426-32-1 | 95% | 2g |
£213.00 | 2022-03-01 | |
| Chemenu | CM312980-10mg |
1-(2-Chlorobenzyl)-1H-pyrazol-3-amine |
492426-32-1 | 95+% | 10mg |
$239 | 2021-06-16 | |
| abcr | AB422901-250 mg |
1-[(2-Chlorophenyl)methyl]-1H-pyrazol-3-amine |
492426-32-1 | 250MG |
€198.50 | 2022-03-24 | ||
| abcr | AB422901-500 mg |
1-[(2-Chlorophenyl)methyl]-1H-pyrazol-3-amine |
492426-32-1 | 500MG |
€264.80 | 2022-03-24 | ||
| abcr | AB422901-1 g |
1-[(2-Chlorophenyl)methyl]-1H-pyrazol-3-amine; . |
492426-32-1 | 1g |
€616.10 | 2023-05-18 | ||
| abcr | AB422901-5 g |
1-[(2-Chlorophenyl)methyl]-1H-pyrazol-3-amine; . |
492426-32-1 | 5g |
€1106.00 | 2023-05-18 | ||
| Chemenu | CM312980-1g |
1-(2-Chlorobenzyl)-1H-pyrazol-3-amine |
492426-32-1 | 95%+ | 1g |
$110 | 2023-02-02 | |
| Chemenu | CM312980-5g |
1-(2-Chlorobenzyl)-1H-pyrazol-3-amine |
492426-32-1 | 95%+ | 5g |
$392 | 2023-02-02 | |
| TRC | C365523-50mg |
1-(2-chlorobenzyl)-1H-pyrazol-3-amine |
492426-32-1 | 50mg |
$ 50.00 | 2022-04-01 |
1-(2-chlorobenzyl)-1h-pyrazol-3-amine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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